Gemcitabine hydrochloride
Gemcitabine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
122111-03-9
VCID:
VC0000918
InChI:
InChI=1S/C9H11F2N3O4.ClH/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17;/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17);1H/t4-,6-,7-;/m1./s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)(F)F.Cl
Molecular Formula:
C9H12ClF2N3O4
Molecular Weight:
299.66 g/mol
Gemcitabine hydrochloride
CAS No.: 122111-03-9
VCID: VC0000918
Molecular Formula: C9H12ClF2N3O4
Molecular Weight: 299.66 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 122111-03-9 |
|---|---|
| Product Name | Gemcitabine hydrochloride |
| Molecular Formula | C9H12ClF2N3O4 |
| Molecular Weight | 299.66 g/mol |
| IUPAC Name | 4-amino-1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride |
| Standard InChI | InChI=1S/C9H11F2N3O4.ClH/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17;/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17);1H/t4-,6-,7-;/m1./s1 |
| Standard InChIKey | OKKDEIYWILRZIA-OSZBKLCCSA-N |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)(F)F.Cl |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)(F)F.Cl |
| Synonyms | 2',2'-DFDC 2',2'-difluoro-2'-deoxycytidine 2',2'-difluorodeoxycytidine 2'-deoxy-2',2''-difluorocytidine-5'-O-monophosphate 2'-deoxy-2'-difluorocytidine dFdCyd gemcitabine gemcitabine hydrochloride gemcitabine, (alpha-D-threo-pentofuranosyl)-isomer gemcitabine, (beta-D-threo-pentafuranosyl)-isomer gemcitabine, (D-threo-pentafuranosyl)-isomer gemicitabine Gemzar LY 188011 LY-188011 |
| PubChem Compound | 60749 |
| Last Modified | Sep 12 2023 |
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